Cas no 58546-55-7 (Schisantherin B)

Schisantherin B, a bioactive compound, exhibits potent anti-inflammatory and analgesic properties. Derived from Schisandra chinensis, it demonstrates high selectivity in targeting specific cellular pathways. Its structural features contribute to its stability and bioavailability, making it a valuable candidate for drug development in the pharmaceutical industry.
Schisantherin B structure
Schisantherin B structure
Product Name:Schisantherin B
CAS No:58546-55-7
MF:C28H34O9
MW:514.564169406891
CID:372542
PubChem ID:6438572
Update Time:2025-06-19

Schisantherin B Chemical and Physical Properties

Names and Identifiers

    • Schizantherin B
    • Schisantherin B
    • Gomisin B
    • Wuweizi ester B
    • (2Z)-2-Methyl-2-butenoic acid(5S,6S,7S,13aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-yl ester
    • 2-Butenoic acid,2-methyl-,(5S,6S,7S,13aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[
    • 2-Butenoic acid,2-methyl-,(5S,6S,7S,13aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,13-tetramethoxy-6...
    • SchizandrolB
    • Schizandrol B
    • Gomisin-B
    • Schisandrer B
    • Schisantherin-B
    • Schizantherin-B
    • Wuweizi ester-B
    • 97ZTC185XV
    • AKOS015965248
    • Schisantherin C
    • [(8S,9S,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] (Z)-2-methylbut-2-enoate
    • (hydroxy-tetramethoxy-dimethyl-[?]yl) (Z)-2-methylbut-2-enoate
    • CHEMBL490308
    • UNII-97ZTC185XV
    • C17814
    • Q27155290
    • 58546-55-7
    • S9443
    • CHEBI:81352
    • CCG-269808
    • 2-Butenoic acid, 2-methyl-, 5,6,7,8-tetrahydro-6-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-yl ester, (5S-(5.alpha.(Z),6.beta.,7.beta.))-
    • AC-34853
    • 2-BUTENOIC ACID, 2-METHYL-, (5S,6S,7S,13AS)-5,6,7,8-TETRAHYDRO-6-HYDROXY-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYLBENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOL-5-YL ESTER, (2Z)-
    • 2-Butenoic acid, 2-methyl-, 5,6,7,8-tetrahydro-6-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-yl ester, (5S-(5alpha(Z),6beta,7beta))-
    • AC-20312
    • (5S,6S,7S)-6-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-5-yl (Z)-2-methylbut-2-enoate
    • 2-BUTENOICACID,2-METHYL-,(5S,6S,7S,13AS)-5,6,7,13A-TETRAHYDRO-6-HYDROXY-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYLBENZO[3,4]CYCLOOCTA[1,2-F][1,3]BENZODIOXOL-5-YLESTER,(2Z)-
    • 2-BUTENOIC ACID, 2-METHYL-, (5S,6S,7S,13AS)-5,6,7,8-TETRAHYDRO-6-HYDROXY-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYLBENZO[3,4]CYCLOOCTA[1,2-F][1,3]BENZODIOXOL-5-YL ESTER, (2Z)-
    • G0540
    • SCHEMBL25301715
    • DA-57731
    • MDL: MFCD08460221
    • Inchi: 1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-18(31-5)22(32-6)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-19-23(24(20)33-7)36-13-35-19/h9,11-12,15,26,30H,10,13H2,1-8H3/b14-9-/t15-,26-,28-/m0/s1
    • InChI Key: BKGUPIVDQHHVMV-RZGKOBFOSA-N
    • SMILES: O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C3C(=CC=2C[C@@H]1C)OCO3)OC)OC)OC)OC)OC(/C(=C\C)/C)=O

Computed Properties

  • Exact Mass: 514.22000
  • Monoisotopic Mass: 514.22028266 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 514.6
  • XLogP3: 4.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.28
  • Melting Point: No data available
  • Boiling Point: 638.6 ℃ at 760 mmHg
  • Flash Point: 206.5±25.0 °C
  • Refractive Index: 1.589
  • PSA: 101.91000
  • LogP: 4.43340

Schisantherin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-N0695-1mg
Schisantherin B
58546-55-7 99.90%
1mg
¥1500 2023-08-31
MedChemExpress
HY-N0695-5mg
Schisantherin B
58546-55-7 99.90%
5mg
¥600 2025-04-16
MedChemExpress
HY-N0695-10mg
Schisantherin B
58546-55-7 99.90%
10mg
¥1000 2025-04-16
S e l l e c k ZHONG GUO
S9443-1mg
Schisantherin B
58546-55-7 99.95%
1mg
¥1204.23 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S304063-5mg
Schisantherin B
58546-55-7
5mg
¥282.90 2023-09-01
ChemFaces
CFN99924-20mg
Schisantherin B
58546-55-7 >=98%
20mg
$130 2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0206-20mg
Schisantherin B
58546-55-7 HPLC≥98%
20mg
¥1000元 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S59270-20mg
Schisantherin B
58546-55-7
20mg
¥998.0 2021-09-07
Chengdu Biopurify Phytochemicals Ltd
BP1268-100mg
Schizantherin B
58546-55-7 98%
100mg
$360 2023-09-20
Chengdu Biopurify Phytochemicals Ltd
BP1268-20mg
Schizantherin B
58546-55-7 98%
20mg
$120 2023-09-20

Additional information on Schisantherin B

Introduction to Schisantherin B (CAS No. 58546-55-7)

Schisantherin B, a naturally occurring lignan derivative, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. The chemical structure of Schisantherin B (CAS No. 58546-55-7) is characterized by its unique tetrahydrofuran ring system and multiple hydroxyl groups, which contribute to its diverse biological activities. This compound has been extensively studied for its potential therapeutic applications, particularly in the context of oncology, neurology, and anti-inflammatory treatments.

The molecular formula of Schisantherin B is C25H28O6, and its molecular weight is approximately 440.49 g/mol. The compound is primarily found in the fruits of Illicium magnificum and Illicium lanceolatum, which are native to East Asia. The extraction and isolation of Schisantherin B from these plant sources have been a subject of considerable research effort due to its limited availability and complex purification process.

In recent years, the pharmacological properties of Schisantherin B have been the focus of numerous clinical and preclinical studies. One of the most notable findings is its potent anti-cancer activity, particularly against various types of solid tumors. Research has demonstrated that Schisantherin B can induce apoptosis in cancer cells by inhibiting key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, it has shown promise in reducing tumor growth and metastasis in animal models.

The anti-inflammatory effects of Schisantherin B have also been well-documented. Studies have revealed that it can modulate the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, thereby reducing inflammation in chronic diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to inhibit COX-2 enzyme activity suggests potential benefits in managing pain and inflammation associated with these conditions.

Another area of interest is the neuroprotective potential of Schisantherin B. Emerging research indicates that it may help protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by mitigating oxidative stress and inhibiting the aggregation of amyloid-beta plaques. These findings have opened new avenues for exploring Schisantherin B as a potential therapeutic agent for neurological disorders.

The mechanism of action underlying the biological activities of Schisantherin B involves multiple interactions with cellular targets. Its ability to bind to specific receptors and enzymes modulates various physiological processes, leading to its therapeutic effects. For instance, its interaction with estrogen receptors has raised interest in its potential use for hormonal therapies. Additionally, its anti-microbial properties have been observed in some studies, suggesting a broader spectrum of applications.

The synthesis and chemical modification of Schisantherin B have also been extensively explored to enhance its bioavailability and efficacy. Researchers have developed semi-synthetic analogs that retain key pharmacological properties while improving solubility and metabolic stability. These advancements are crucial for translating preclinical findings into clinical applications.

In conclusion, Schisantherin B (CAS No. 58546-55-7) is a multifaceted compound with significant therapeutic potential across various medical fields. Its natural origin combined with its diverse biological activities makes it a valuable candidate for further research and development. As our understanding of its mechanisms continues to grow, so does the promise of harnessing this remarkable natural product for human health benefits.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司